3-(2-Methylphenyl)thiophene
Description
3-(2-Methylphenyl)thiophene is a thiophene derivative featuring a 2-methylphenyl substituent at the 3-position of the thiophene ring. This compound belongs to a broader class of arylthiophenes, which are widely studied for their optoelectronic properties, biological activity, and utility in polymer chemistry. The methyl group at the ortho position of the phenyl ring introduces steric effects and electronic modifications, influencing its reactivity and physical properties.
Properties
Molecular Formula |
C11H10S |
|---|---|
Molecular Weight |
174.26 g/mol |
IUPAC Name |
3-(2-methylphenyl)thiophene |
InChI |
InChI=1S/C11H10S/c1-9-4-2-3-5-11(9)10-6-7-12-8-10/h2-8H,1H3 |
InChI Key |
BLOQYUAGZVRGLZ-UHFFFAOYSA-N |
SMILES |
CC1=CC=CC=C1C2=CSC=C2 |
Canonical SMILES |
CC1=CC=CC=C1C2=CSC=C2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Challenges
- Regioregularity in Polymers : highlights that poly[3-(6-chlorohexyl)thiophene] and poly[3-(6-bromohexyl)thiophene] exhibit differing regioregularities (78% vs. 65%) despite identical reaction conditions. This underscores the role of substituent electronegativity in polymerization kinetics .
- Solvent Effects : Grignard reactions using 2-MeTHF as a solvent outperform traditional ethers (e.g., THF) in yield and safety, suggesting applicability for synthesizing methyl-substituted thiophenes .
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